Ethyl 2-[2-(4-benzoylbenzoyl)imino-6-methyl-1,3-benzothiazol-3-yl]acetate

• IUPAC Name: ethyl 2-[2-(4-benzoylbenzoyl)imino-6-methyl-1,3-benzothiazol-3-yl]acetate
• InChI: InChI=1S/C26H22N2O4S/c1-3-32-23(29)16-28-21-14-9-17(2)15-22(21)33-26(28)27-25(31)20-12-10-19(11-13-20)24(30)18-7-5-4-6-8-18/h4-15H,3,16H2,1-2H3
• InChI Key: RVOUJBQGAABOHE-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CN1C2=C(C=C(C=C2)C)SC1=NC(=O)C3=CC=C(C=C3)C(=O)C4=CC=CC=C4
• Molecular Formula: C26H22N2O4S
• Molecular Weight: 458.5 g/mol

Description

Ethyl 2-[2-(4-benzoylbenzoyl)imino-6-methyl-1,3-benzothiazol-3-yl]acetate, also known as BBIMB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicine, agriculture, and industry. BBIMB is a benzothiazole derivative that has been synthesized through various methods, and its mechanism of action and biochemical and physiological effects have been extensively studied.

Mechanism of Action

The mechanism of action of Ethyl 2-[2-(4-benzoylbenzoyl)imino-6-methyl-1,3-benzothiazol-3-yl]acetate varies depending on its application. In medicine, Ethyl 2-[2-(4-benzoylbenzoyl)imino-6-methyl-1,3-benzothiazol-3-yl]acetate has been shown to induce apoptosis, inhibit cell proliferation, and modulate various signaling pathways. Ethyl 2-[2-(4-benzoylbenzoyl)imino-6-methyl-1,3-benzothiazol-3-yl]acetate has also been shown to interact with DNA and inhibit enzymes involved in DNA replication and transcription. In agriculture, Ethyl 2-[2-(4-benzoylbenzoyl)imino-6-methyl-1,3-benzothiazol-3-yl]acetate has been shown to disrupt the cell membranes of pests and inhibit their growth and development.
Biochemical and Physiological Effects:
Ethyl 2-[2-(4-benzoylbenzoyl)imino-6-methyl-1,3-benzothiazol-3-yl]acetate has been shown to have various biochemical and physiological effects, depending on its application. In medicine, Ethyl 2-[2-(4-benzoylbenzoyl)imino-6-methyl-1,3-benzothiazol-3-yl]acetate has been shown to reduce tumor growth, inhibit bacterial and fungal growth, and improve cognitive function. In agriculture, Ethyl 2-[2-(4-benzoylbenzoyl)imino-6-methyl-1,3-benzothiazol-3-yl]acetate has been shown to reduce pest populations, increase crop yield, and improve plant health. Ethyl 2-[2-(4-benzoylbenzoyl)imino-6-methyl-1,3-benzothiazol-3-yl]acetate has also been shown to have low toxicity and minimal environmental impact, making it a potential alternative to conventional pesticides.

Advantages and Limitations for Lab Experiments

Ethyl 2-[2-(4-benzoylbenzoyl)imino-6-methyl-1,3-benzothiazol-3-yl]acetate has several advantages for lab experiments, including its high purity, stability, and solubility in various solvents. Ethyl 2-[2-(4-benzoylbenzoyl)imino-6-methyl-1,3-benzothiazol-3-yl]acetate is also relatively easy to synthesize, making it readily available for research purposes. However, Ethyl 2-[2-(4-benzoylbenzoyl)imino-6-methyl-1,3-benzothiazol-3-yl]acetate has some limitations, including its potential toxicity and the need for further research to fully understand its mechanism of action and potential applications.

Future Directions

There are several future directions for Ethyl 2-[2-(4-benzoylbenzoyl)imino-6-methyl-1,3-benzothiazol-3-yl]acetate research, including investigating its potential use in combination with other drugs or compounds to enhance its efficacy. Ethyl 2-[2-(4-benzoylbenzoyl)imino-6-methyl-1,3-benzothiazol-3-yl]acetate can also be modified to improve its properties, including its solubility and stability. Further research is also needed to fully understand the mechanism of action of Ethyl 2-[2-(4-benzoylbenzoyl)imino-6-methyl-1,3-benzothiazol-3-yl]acetate and its potential applications in various fields.
Conclusion:
Ethyl 2-[2-(4-benzoylbenzoyl)imino-6-methyl-1,3-benzothiazol-3-yl]acetate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. Ethyl 2-[2-(4-benzoylbenzoyl)imino-6-methyl-1,3-benzothiazol-3-yl]acetate has been synthesized through various methods, and its mechanism of action, biochemical and physiological effects, and potential applications have been extensively studied. Ethyl 2-[2-(4-benzoylbenzoyl)imino-6-methyl-1,3-benzothiazol-3-yl]acetate has several advantages for lab experiments, including its high purity, stability, and solubility in various solvents. However, further research is needed to fully understand the mechanism of action of Ethyl 2-[2-(4-benzoylbenzoyl)imino-6-methyl-1,3-benzothiazol-3-yl]acetate and its potential applications in various fields.

Synthesis Methods

Ethyl 2-[2-(4-benzoylbenzoyl)imino-6-methyl-1,3-benzothiazol-3-yl]acetate can be synthesized through various methods, including the reaction of 2-aminobenzothiazole with benzoyl chloride and subsequent reaction with ethyl acetate. Other methods involve the reaction of 2-aminobenzothiazole with benzaldehyde and subsequent reaction with acetic anhydride and ethyl acetate. The synthesis of Ethyl 2-[2-(4-benzoylbenzoyl)imino-6-methyl-1,3-benzothiazol-3-yl]acetate has been optimized to obtain high yields and purity, making it suitable for various applications.

Scientific Research Applications

Ethyl 2-[2-(4-benzoylbenzoyl)imino-6-methyl-1,3-benzothiazol-3-yl]acetate has been extensively studied for its potential applications in various fields. In medicine, Ethyl 2-[2-(4-benzoylbenzoyl)imino-6-methyl-1,3-benzothiazol-3-yl]acetate has been shown to exhibit anticancer, antibacterial, antifungal, and antiviral activities. Ethyl 2-[2-(4-benzoylbenzoyl)imino-6-methyl-1,3-benzothiazol-3-yl]acetate has also been investigated for its potential use in treating Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders. In agriculture, Ethyl 2-[2-(4-benzoylbenzoyl)imino-6-methyl-1,3-benzothiazol-3-yl]acetate has been shown to exhibit herbicidal, insecticidal, and fungicidal activities, making it a potential alternative to conventional pesticides. In industry, Ethyl 2-[2-(4-benzoylbenzoyl)imino-6-methyl-1,3-benzothiazol-3-yl]acetate has been studied for its potential use in the production of dyes, polymers, and other materials.